![molecular formula C12H9ClOS B2879613 1-[5-(2-Chlorophenyl)-2-thienyl]ethanone CAS No. 893735-05-2](/img/structure/B2879613.png)
1-[5-(2-Chlorophenyl)-2-thienyl]ethanone
Overview
Description
“1-[5-(2-Chlorophenyl)-2-thienyl]ethanone” is a chemical compound with the molecular formula C12H9ClOS . It is used in biochemical research .
Molecular Structure Analysis
The molecular structure of “1-[5-(2-Chlorophenyl)-2-thienyl]ethanone” consists of 12 carbon atoms, 9 hydrogen atoms, 1 chlorine atom, 1 oxygen atom, and 1 sulfur atom . The molecular weight is 236.72 .Chemical Reactions Analysis
The specific chemical reactions involving “1-[5-(2-Chlorophenyl)-2-thienyl]ethanone” are not detailed in the search results .Physical And Chemical Properties Analysis
“1-[5-(2-Chlorophenyl)-2-thienyl]ethanone” is a solid at room temperature . It has a molecular weight of 236.72 .Scientific Research Applications
Biocatalysis and Drug Synthesis
A study by Miao et al. (2019) discusses the use of a new Acinetobacter sp. isolate for the biotransformation of 2-chloro-1-(2,4-dichlorophenyl)ethanone into a chiral intermediate of the antifungal agent Miconazole. This process demonstrated high stereoselectivity and enantiomeric excess, highlighting the compound's role in drug synthesis through biocatalytic methods Miao et al., 2019.
Anti-inflammatory Activity
Research by Helal et al. (2015) on the synthesis of novel thiophene derivatives, including interactions with ethyl cyanoacetate and malononitrile, led to compounds with significant anti-inflammatory activity. These findings suggest potential pharmaceutical applications for related compounds in treating inflammation Helal et al., 2015.
Antimicrobial Activity
Wanjari (2020) investigated the antimicrobial activity of a heterocyclic compound synthesized using 4-chlorophenol, demonstrating effectiveness against gram-positive and gram-negative bacteria. This underscores the potential of such compounds in developing new antimicrobial agents Wanjari, 2020.
Molecular Docking Study
A molecular docking study by Parveen et al. (2016) on 1-{3-(4-chlorophenyl)-5-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrazol-1-yl}-ethanone explored its structure, vibrational spectra, and potential as a kinesin spindle protein inhibitor. This research demonstrates the compound's utility in investigating biological targets and designing drugs with specific activities Parveen et al., 2016.
Safety And Hazards
Future Directions
properties
IUPAC Name |
1-[5-(2-chlorophenyl)thiophen-2-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClOS/c1-8(14)11-6-7-12(15-11)9-4-2-3-5-10(9)13/h2-7H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFYUAUAWCRMZSS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(S1)C2=CC=CC=C2Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[5-(2-Chlorophenyl)-2-thienyl]ethanone | |
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